Cas no 2034569-43-0 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide)

• Product name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• CAS No: 2034569-43-0
• MF: C₂₁H₂₀N₂O₄S₂
• MW: 428.524502754211
• CID: 5378057

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide
• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide

• Inchi： 1S/C21H20N2O4S2/c1-14-23-18(12-27-14)15-7-9-17(10-8-15)29(25,26)22-13-21(2,24)20-11-16-5-3-4-6-19(16)28-20/h3-12,22,24H,13H2,1-2H3
• InChI Key： MOSLQEGNDBQAMP-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2SC3=CC=CC=C3C=2)(O)C)(=O)=O)=CC=C(C2=COC(C)=N2)C=C1

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide

Research Briefing on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS: 2034569-43-0)

In recent years, the compound N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS: 2034569-43-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique benzothiophene and oxazole moieties, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological pathways. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound, with CAS number 2034569-43-0 serving as a key identifier in chemical databases.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific protein targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays using human cell lines have demonstrated its ability to suppress the activity of key enzymes, such as cyclooxygenase-2 (COX-2) and protein kinase B (Akt), which are implicated in disease progression. These findings suggest that N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide could serve as a lead compound for the development of novel anti-inflammatory or anti-cancer therapies.

Preclinical evaluations have further highlighted the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Animal studies indicate favorable bioavailability and a half-life conducive to therapeutic dosing. However, challenges such as potential off-target effects and metabolic stability require further investigation to optimize its clinical potential.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS: 2034569-43-0) represents a promising candidate for drug development, with its unique chemical structure and biological activity offering multiple avenues for therapeutic intervention. Ongoing research aims to elucidate its full mechanistic spectrum and explore its applicability in treating complex diseases. Future studies will focus on structure-activity relationship (SAR) analyses and clinical translation to harness its full potential in the pharmaceutical landscape.